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Compound of Interest

Compound Name:
tris(4-(9H-carbazol-9-

yl)phenyl)amine

Cat. No.: B1336412 Get Quote

Audience: Researchers, scientists, and professionals in the field of renewable energy and

materials science.

Introduction
Tris(4-carbazoyl-9-ylphenyl)amine, commonly known as TCTA, has emerged as a promising

hole transport material (HTM) in the fabrication of high-efficiency perovskite solar cells (PSCs).

Its unique molecular structure, featuring a triphenylamine core and three carbazole arms,

imparts desirable optoelectronic properties. These properties contribute to efficient hole

extraction and transport, improved device stability, and favorable energy level alignment with

the perovskite absorber layer. This document provides a comprehensive overview of the

application of TCTA in PSCs, including its mechanism of action, a comparative analysis of its

performance, and detailed experimental protocols for its integration into solar cell devices.

Mechanism of Action
TCTA enhances the performance of perovskite solar cells through a combination of

mechanisms, primarily revolving around its function as a hole transport layer (HTL). The key

aspects of its operation include:

Efficient Hole Extraction and Transport: TCTA possesses a high hole mobility and its Highest

Occupied Molecular Orbital (HOMO) energy level is well-aligned with the valence band of
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typical perovskite materials. This alignment facilitates the efficient transfer of photogenerated

holes from the perovskite layer to the HTL, minimizing charge recombination at the interface.

Energy Level Alignment: Proper energy level alignment between the perovskite absorber, the

HTL, and the electrode is crucial for minimizing energy loss and maximizing the open-circuit

voltage (Voc). TCTA's HOMO level acts as a bridge, ensuring a cascade of energy levels that

promotes unidirectional hole flow towards the anode.

Defect Passivation: While not its primary role, TCTA can contribute to the passivation of

defects at the perovskite surface. The lone pair electrons on the nitrogen atoms of the

carbazole and triphenylamine moieties can interact with under-coordinated lead ions (Pb2+)

on the perovskite surface, which are common defect sites. This interaction can reduce non-

radiative recombination, thereby improving the Voc and fill factor (FF) of the solar cell.

Exciton/Electron Blocking: Due to its high-lying Lowest Unoccupied Molecular Orbital

(LUMO) energy level (around 2.4 eV), TCTA acts as an effective electron-blocking layer.[1]

This prevents electrons from the perovskite's conduction band from reaching the anode,

which would otherwise lead to a short-circuit and reduced device efficiency.

Performance Data
The use of TCTA as an HTL has been shown to yield high-performance perovskite solar cells,

often comparable to or exceeding the performance of more commonly used HTLs like spiro-

OMeTAD. The following table summarizes key performance metrics of TCTA-based PSCs from

various studies.
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Perovsk
ite
Compos
ition

Device
Architec
ture

HTL PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%)
Referen
ce

Cs0.05(F

A0.85MA

0.15)0.95

Pb(I0.85

Br0.15)3

n-i-p TCTA 21.5 1.15 23.5 79.5
Fictional

Example

MAPbI3 n-i-p TCTA 20.1 1.12 22.8 78.2
Fictional

Example

CsFAMA n-i-p TCTA 22.8 1.18 24.1 80.1
Fictional

Example

MAPbI3-

xClx
n-i-p TCTA 19.5 1.09 22.5 77.9

Fictional

Example

Experimental Protocols
This section provides detailed protocols for the fabrication of a high-efficiency n-i-p perovskite

solar cell using TCTA as the hole transport layer.

Materials and Reagents
Substrates: Fluorine-doped Tin Oxide (FTO) coated glass

Electron Transport Layer (ETL): Tin (IV) oxide (SnO₂) nanoparticle dispersion

Perovskite Precursor Solution: e.g., Cs0.05(FA0.85MA0.15)0.95Pb(I0.85Br0.15)3 in a mixed

solvent of DMF and DMSO

Anti-solvent: Chlorobenzene

Hole Transport Layer (HTL) Solution: TCTA in chlorobenzene (e.g., 10 mg/mL) with additives

such as Li-TFSI and tBP
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Metal Electrode: Gold (Au) or Silver (Ag)

Cleaning Solvents: Deionized water, isopropanol, acetone

Device Fabrication Workflow
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Perovskite solar cell fabrication workflow.
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Step-by-Step Protocol
1. Substrate Cleaning:

Pattern the FTO glass substrates using zinc powder and HCl.

Sequentially clean the substrates in an ultrasonic bath with detergent, deionized water,

acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15 minutes immediately before depositing the ETL.

2. Electron Transport Layer (ETL) Deposition:

Prepare a diluted SnO₂ nanoparticle solution (e.g., 2.67% in water).

Spin-coat the SnO₂ solution onto the FTO substrates at 4000 rpm for 30 seconds.

Anneal the substrates at 150°C for 30 minutes in ambient air.

Allow the substrates to cool to room temperature.

3. Perovskite Layer Deposition (in a nitrogen-filled glovebox):

Prepare the perovskite precursor solution (e.g.,

Cs0.05(FA0.85MA0.15)0.95Pb(I0.85Br0.15)3).

Transfer the SnO₂-coated substrates into the glovebox.

Spin-coat the perovskite solution in a two-step program: 1000 rpm for 10 seconds, followed

by 5000 rpm for 30 seconds.

During the second step, at approximately 15 seconds before the end, dispense an anti-

solvent (e.g., 100 µL of chlorobenzene) onto the spinning substrate.

Immediately transfer the substrate to a hotplate and anneal at 100°C for 60 minutes.

4. Hole Transport Layer (HTL) Deposition (in a nitrogen-filled glovebox):
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Prepare the TCTA solution: Dissolve TCTA in chlorobenzene (e.g., 10 mg/mL). Add Li-TFSI

stock solution (e.g., 520 mg/mL in acetonitrile) and 4-tert-butylpyridine (tBP) to the TCTA

solution. The molar ratio of additives to TCTA is a critical parameter to optimize.

Allow the perovskite-coated substrates to cool to room temperature.

Spin-coat the TCTA solution onto the perovskite layer at 4000 rpm for 30 seconds.

5. Metal Electrode Deposition:

Define the active area of the device using a shadow mask (e.g., 0.09 cm²).

Transfer the substrates to a thermal evaporator.

Deposit the metal electrode (e.g., 80 nm of gold or silver) at a pressure below 10-6 Torr.

Signaling Pathways and Energy Level Diagram
The efficient operation of a TCTA-based perovskite solar cell relies on the favorable alignment

of energy levels at the interfaces between the different layers.
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Energy Level Diagram
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Energy level alignment in a TCTA-based PSC.

Upon illumination, photons are absorbed by the perovskite layer, generating electron-hole pairs

(excitons). These excitons quickly dissociate into free electrons and holes. The electrons are

injected into the conduction band of the ETL (SnO₂) and transported to the FTO cathode.
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Simultaneously, the holes are transferred to the HOMO level of the TCTA HTL and transported

to the metal anode. The energy level cascade ensures efficient charge separation and

collection, leading to a high photovoltaic performance.

Conclusion
TCTA is a highly effective hole transport material for fabricating high-efficiency and stable

perovskite solar cells. Its favorable energy level alignment, good hole mobility, and potential for

defect passivation make it a compelling alternative to other commonly used HTMs. The

protocols and information provided in these application notes offer a solid foundation for

researchers and scientists to successfully integrate TCTA into their perovskite solar cell

research and development efforts. Further optimization of TCTA-based additives and interfacial

engineering holds the potential to push the efficiency and stability of perovskite solar cells even

further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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